Current advancements in systems and synthetic biology studies of Saccharomyces cerevisiae
Journal of Bioscience and Bioengineering Pub Date: 2023-02-16 DOI: 10.1016/j.jbiosc.2023.01.010
Abstract
Saccharomyces cerevisiae has a long-standing history of biotechnological applications even before the dawn of modern biotechnology. The field is undergoing accelerated advancement with the recent systems and synthetic biology approaches. In this review, we highlight the recent findings in the field with a focus on omics studies of S. cerevisiae to investigate its stress tolerance in different industries. The latest advancements in S. cerevisiae systems and synthetic biology approaches for the development of genome-scale metabolic models (GEMs) and molecular tools such as multiplex Cas9, Cas12a, Cpf1, and Csy4 genome editing tools, modular expression cassette with optimal transcription factors, promoters, and terminator libraries as well as metabolic engineering. Omics data analysis is key to the identification of exploitable native genes/proteins/pathways in S. cerevisiae with the optimization of heterologous pathway implementation and fermentation conditions. Through systems and synthetic biology, various heterologous compound productions that require non-native biosynthetic pathways in a cell factory have been established via different strategies of metabolic engineering integrated with machine learning.Recommended Literature
- [1] Structural optimization of cyclic peptides that efficiently detect denatured collagen†
- [2] Stannous ions reducing graphene oxide at room temperature to produce SnOx-porous, carbon-nanofiber flexible mats as binder-free anodes for lithium-ion batteries†
- [3] Vividly colorful hybrid perovskite solar cells by doctor-blade coating with perovskite photonic nanostructures†
- [4] Stress corrosion cracking of magnesium alloys: A review
- [5] When classical trajectories get to quantum accuracy: II. The scattering of rotationally excited H2 on Pd(111)
- [6] Structural and luminescence studies of the new nitridomagnesoaluminate CaMg2AlN3
- [7] When is a surface foam-phobic or foam-philic?
- [8] Structural investigation of microhydrated thymine clusters and vibrational study of isolated and aqueous forms of thymine using DFT level of theory
- [9] Waterborne, non-fluorinated and durable anti-icing superhydrophobic coatings based on diatomaceous earth†
- [10] Spherical triboelectric nanogenerator integrated with power management module for harvesting multidirectional water wave energy†
